Cas no 176641-71-7 (Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester)

Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester structure
176641-71-7 structure
Product Name:Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester
CAS No:176641-71-7
MF:C11H14O4S
MW:242.291462421417
CID:2109232
Update Time:2023-08-04

Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2,4-dimethyl-5-(methylsulfonyl)benzoate
    • Benzoic acid, 2,4-dimethyl-5-(methylsulfonyl)-, methyl ester
    • Inchi: 1S/C11H14O4S/c1-7-5-8(2)10(16(4,13)14)6-9(7)11(12)15-3/h5-6H,1-4H3
    • InChI Key: WDHSPEJIDYSKIC-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C(=O)OC)C(C)=CC=1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Topological Polar Surface Area: 68.8
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